Cas no 1354893-21-2 (6,7,8,9-Tetrahydro-5H-pyrrolo2,3-b:5,4-c'dipyridine)
6,7,8,9-Tetrahydro-5H-pyrrolo2,3-b:5,4-c'dipyridine Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine
- 6,7,8,9-Tetrahydro-5H-pyrrolo-[2,3-b:5,4-c']dipyridine
- AK-93168
- ANW-72929
- BD231151
- CTK8C4728
- KB-247356
- SureCN46213
- AKOS015999684
- 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene
- 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c/']dipyridine
- 5,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),9,11-tetraene
- 1354893-21-2
- DTXSID30630677
- GS-6015
- 6,7,8,9-tetrahydro-1H-pyrrolo[2,3-b:5,4-c']dipyridine
- A887022
- MFCD22494927
- SCHEMBL46213
- 6,7,8,9-Tetrahydro-5H-pyrrolo2,3-b:5,4-c'dipyridine
-
- MDL: MFCD22494927
- Inchi: 1S/C10H11N3/c1-2-8-7-3-5-11-6-9(7)13-10(8)12-4-1/h1-2,4,11H,3,5-6H2,(H,12,13)
- InChI Key: NERRGHOQSMUIJO-UHFFFAOYSA-N
- SMILES: N1CCC2C3C=CC=NC=3NC=2C1
Computed Properties
- Exact Mass: 173.095297364g/mol
- Monoisotopic Mass: 173.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.7Ų
6,7,8,9-Tetrahydro-5H-pyrrolo2,3-b:5,4-c'dipyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 215752-1g |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine |
1354893-21-2 | 95% | 1g |
£361.00 | 2022-03-01 | |
| Chemenu | CM173049-100mg |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine |
1354893-21-2 | 95%+ | 100mg |
$205 | 2021-08-05 | |
| Chemenu | CM173049-250mg |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine |
1354893-21-2 | 95%+ | 250mg |
$262 | 2021-08-05 | |
| Chemenu | CM173049-1g |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine |
1354893-21-2 | 95%+ | 1g |
$768 | 2021-08-05 | |
| Matrix Scientific | 119774-250mg |
6,7,8,9-Tetrahydro-5H-pyrrolo-[2,3-b:5,4-c']dipyridine, 95+% |
1354893-21-2 | 95+% | 250mg |
$418.00 | 2023-09-07 | |
| Matrix Scientific | 119774-1g |
6,7,8,9-Tetrahydro-5H-pyrrolo-[2,3-b:5,4-c']dipyridine, 95+% |
1354893-21-2 | 95+% | 1g |
$1044.00 | 2023-09-07 | |
| Fluorochem | 215752-250mg |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine |
1354893-21-2 | 95% | 250mg |
£145.00 | 2022-03-01 | |
| Fluorochem | 215752-5g |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine |
1354893-21-2 | 95% | 5g |
£1586.00 | 2022-03-01 | |
| Chemenu | CM173049-1g |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b5,4-c']dipyridine |
1354893-21-2 | 95%+ | 1g |
$*** | 2023-03-31 | |
| TRC | T304168-10mg |
6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine |
1354893-21-2 | 10mg |
$ 50.00 | 2022-06-02 |
6,7,8,9-Tetrahydro-5H-pyrrolo2,3-b:5,4-c'dipyridine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 6,7,8,9-Tetrahydro-5H-pyrrolo2,3-b:5,4-c'dipyridine
Recent Advances in the Study of 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine (CAS: 1354893-21-2)
The compound 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine (CAS: 1354893-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold is characterized by its fused pyrrolopyridine rings, which offer a versatile platform for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further investigation.
One of the key areas of research has focused on the synthesis and optimization of 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine derivatives. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that improves yield and purity while reducing production costs. The study highlighted the compound's stability under physiological conditions, making it suitable for in vivo applications. Additionally, computational modeling has been employed to predict its binding affinity for various biological targets, particularly protein kinases involved in cancer and inflammatory diseases.
Pharmacological evaluations have revealed that 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine exhibits potent inhibitory activity against several kinases, including JAK2 and ALK. Preclinical studies in murine models demonstrated its efficacy in reducing tumor growth and inflammation, with minimal off-target effects. These findings suggest its potential as a dual-action therapeutic agent for oncology and autoimmune disorders. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic profile.
In addition to its therapeutic potential, recent research has explored the compound's role as a chemical probe for studying kinase signaling pathways. Its ability to selectively inhibit specific kinases makes it a valuable tool for understanding disease mechanisms and identifying new drug targets. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical trials in the coming years.
In conclusion, 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine (CAS: 1354893-21-2) represents a promising scaffold for drug development, with applications spanning oncology, immunology, and chemical biology. Ongoing research aims to refine its synthesis, expand its therapeutic indications, and explore its full mechanistic potential. This compound is poised to make significant contributions to the field of medicinal chemistry in the near future.
1354893-21-2 (6,7,8,9-Tetrahydro-5H-pyrrolo2,3-b:5,4-c'dipyridine) Related Products
- 16502-01-5(1H,2H,3H,4H,9H-pyrido[3,4-b]indole)
- 13623-85-3(5,6,7,8-Tetrahydro-1,7-naphthyridine)
- 61644-01-7(Benzo[b][1,7]naphthyridine, 1,2,3,4-tetrahydro-5-methyl-)
- 1354801-06-1(6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine hydrochloride)
- 387358-41-0(1,2,3,4-Tetrahydropyrido4,3-b1,8naphthyridine)
- 13100-00-0(2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole)
- 58911-02-7(2,3,4,9-Tetrahydro-1H-b-carboline hydrochloride)
- 61643-92-3(Benzo[b][1,7]naphthyridine, 1,2,3,4-tetrahydro-5-methyl-, hydrochloride (1:2))
- 1094709-38-2(6,7,8,9-tetrahydro-9-methyl-5H-Pyrrolo[2,3-b:5,4-c']dipyridine)
- 4404-12-0(2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine)